Cas no 943311-50-0 (6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol)

• Product Name: 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol
• CAS No: 943311-50-0
• MF: C₇H₇BFNO₂
• MW: 166.945385217667
• CID: 4660518
• PubChem ID: 24901388
• Update Time: 2025-06-18

6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol
• TQ0197
• 6-Amino-5-fluoro-2,1-benzoxaborol-1(3H)-ol
• 6-amino-5-fluoro-3H-2,1-benzoxaborol-1-ol
• SCHEMBL594820
• DB-100332
• 6-amino-5-fluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• OTNUPHBMWRIGJT-UHFFFAOYSA-N
• G72553
• 943311-50-0

• Inchi： 1S/C7H7BFNO2/c9-6-1-4-3-12-8(11)5(4)2-7(6)10/h1-2,11H,3,10H2
• InChI Key： OTNUPHBMWRIGJT-UHFFFAOYSA-N
• SMILES： FC1C(=CC2B(O)OCC=2C=1)N

Computed Properties

• Exact Mass: 167.0553868g/mol
• Monoisotopic Mass: 167.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142-145 ºC

Additional information on 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol

Introduction to 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 943311-50-0)

6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activities and synthetic versatility. This compound belongs to the class of benzo[c][1,2]oxaborole derivatives, which are known for their broad spectrum of pharmacological properties. The presence of both amino and fluorine substituents in its molecular framework enhances its potential as a scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The chemical structure of 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 943311-50-0) features a benzo[c][1,2]oxaborole core, which is a fused bicyclic system consisting of a benzene ring, an oxygen-containing heterocycle, and a boron atom. This unique arrangement contributes to its distinct electronic and steric properties, making it an attractive candidate for further chemical modifications and functionalization. The amino group at the 6-position and the fluorine atom at the 5-position introduce additional reactivity and influence the compound's interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzo[c][1,2]oxaborole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The boron atom in the oxaborole ring can serve as a handle for further derivatization, allowing chemists to tailor the molecule's properties for specific biological applications. The fluorine substituent, on the other hand, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

One of the most compelling aspects of 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol is its potential as a lead compound for the development of targeted therapies. Researchers have been investigating its activity against various kinases, including those that are overexpressed in resistant tumors. Preliminary studies have demonstrated that this compound can inhibit the activity of multiple kinases by binding to their active sites and disrupting their function. This mechanism of action makes it a promising candidate for further development into an anticancer drug.

The synthesis of 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 943311-50-0) presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Recent improvements in boron chemistry have also contributed to more efficient synthetic routes, reducing the number of steps and minimizing byproduct formation.

Another area where 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol shows promise is in the development of probes for biochemical assays. The unique structural features of this compound make it an excellent tool for studying enzyme kinetics and binding interactions. By using this compound as a substrate or inhibitor, researchers can gain insights into the mechanisms of various enzymes and explore new therapeutic strategies. This application is particularly valuable in drug discovery pipelines where understanding enzyme function is crucial for designing effective inhibitors.

The pharmacokinetic properties of 6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol are also being studied to assess its potential as a drug candidate. Factors such as solubility, stability, and bioavailability are critical determinants of a drug's efficacy and safety. Researchers are employing computational methods and experimental techniques to optimize these properties. For instance, modifications to the molecular structure can enhance solubility while maintaining biological activity. Such efforts are essential for translating promising preclinical results into clinical success.

In conclusion,6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 943311-50-0) represents a significant advancement in pharmaceutical chemistry due to its unique structure and diverse biological activities. Its potential as an anticancer agent and biochemical probe underscores its importance in ongoing research efforts. As synthetic methodologies continue to improve and our understanding of its pharmacological properties deepens,6-Amino-5-fluorobenzo[c][1,2]oxaborol-1(3H)-ol is poised to play a crucial role in the development of next-generation therapeutics.